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Compound of Interest

Compound Name: 2,2,6-Trimethyldecane

Cat. No.: B15348671

Essential Safety and Handling Guide for 2,2,6-
Trimethyldecane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,6-Trimethyldecane was located. The
following information is synthesized from the SDS of closely related isomers, such as 2,2,3-
Trimethyldecane, and general safety protocols for flammable hydrocarbons. It is imperative to
handle this chemical with caution and to consult a qualified safety professional for any specific
concerns.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2,2,6-Trimethyldecane. Adherence to
these procedures is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)

When handling 2,2,6-Trimethyldecane, a comprehensive PPE strategy is required to minimize
exposure. The following table summarizes the recommended PPE for various laboratory
operations.
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Operation

Eye/Face Protection

Skin Protection

Respiratory
Protection

Routine Handling &

Transfer

Safety glasses with

side shields or

goggles.[1]

Nitrile rubber gloves,

lab coat.

Not generally required
if handled in a well-

ventilated area.

Large Volume

Transfers or Potential

Chemical safety

goggles and a face

Chemical-resistant
gloves (e.g., Viton®,

nitrile), chemical-

If ventilation is
inadequate, a NIOSH-
approved respirator

with organic vapor

for Splashing shield. resistant apron or ) )
cartridges is
coveralls.
recommended.[1]
A NIOSH-approved
Heavy-duty, chemical-  air-purifying respirator
Chemical safety resistant gloves, with organic vapor
Spill Cleanup goggles and a face disposable coveralls, cartridges or a self-

shield.

and chemical-resistant

boots.

contained breathing
apparatus (SCBA) for
large spills.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,2,6-Trimethyldecane and its isomers

is fundamental to safe handling.
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Property Value (for related isomers)

Molecular Formula Ci3Hz2s

Molecular Weight 184.36 g/mol

Appearance Colorless liquid

Odor Faint

Boiling Point ~213 °C (Predicted for 2,6,8-Trimethyldecane)
[2]

Flash Point Flammable liquid and vapor.

Solubility Insoluble in water.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact clothing and shoes. Wash affected area with
soap and water. Seek medical attention if

irritation develops or persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.

Handling and Storage

Safe handling and storage practices are essential to prevent accidents.

e Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3]
o Avoid contact with skin, eyes, and clothing.[3]
o Keep away from heat, sparks, and open flames.[3]

o Use non-sparking tools.[3]
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o Ground and bond containers when transferring material to prevent static electricity.[3]

o Wash hands thoroughly after handling.[3]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[1][3]

o Store in a flammable liquids storage cabinet.

Spill and Disposal Plan

A clear and concise plan for managing spills and disposing of waste is a critical component of
laboratory safety.

Spill Response:

In the event of a spill, follow the step-by-step procedure outlined below.

Click to download full resolution via product page
Caption: Chemical Spill Response Workflow for 2,2,6-Trimethyldecane.
Disposal:

Dispose of 2,2,6-Trimethyldecane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact your institution's
environmental health and safety (EHS) office for specific guidance on hazardous waste
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trimethyldecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348671#personal-protective-equipment-for-
handling-2-2-6-trimethyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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